Cas no 2229654-94-6 (4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine)

• Product Name: 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine
• CAS No: 2229654-94-6
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6340257
• PubChem ID: 165784507
• Update Time: 2025-11-01

4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine
• 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]but-3-en-2-amine
• EN300-1752797
• 2229654-94-6

• Inchi： 1S/C14H24N2/c1-10(2)9-16-12(4)8-14(13(16)5)7-6-11(3)15/h6-8,10-11H,9,15H2,1-5H3/b7-6+
• InChI Key： SBFOSSGMGXHUGJ-VOTSOKGWSA-N
• SMILES： N1(C(C)=CC(/C=C/C(C)N)=C1C)CC(C)C

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31Ų

Additional information on 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine

Comprehensive Overview of 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine (CAS No. 2229654-94-6)

The compound 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine, identified by its CAS No. 2229654-94-6, is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate molecular architecture, which combines a pyrrole ring with an amine functional group and an unsaturated butenyl side chain. This combination of features makes it a compelling subject for studies on bioactive molecules and drug discovery.

In recent years, the demand for novel heterocyclic compounds like 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine has surged, driven by their potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its pyrrole core, a motif frequently found in natural products and synthetic drugs. The presence of the 2-methylpropyl substituent further enhances its lipophilicity, which could influence its pharmacokinetic properties. This has led to increased searches for "pyrrole derivatives in drug design" and "amine-functionalized bioactive molecules," highlighting its relevance in contemporary scientific discourse.

The synthesis of CAS No. 2229654-94-6 typically involves multi-step organic reactions, including condensation and amination processes. Its but-3-en-2-amine moiety offers opportunities for further chemical modifications, making it a versatile intermediate for structure-activity relationship (SAR) studies. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for such compounds, aligning with the broader trend toward sustainable pharmaceutical manufacturing.

From an analytical perspective, 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine can be characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and elucidating its molecular structure, topics frequently searched by professionals in analytical chemistry and quality control. The compound's UV-visible absorption properties may also be of interest for applications in photodynamic therapy or sensor development, areas gaining traction in interdisciplinary research.

Beyond its chemical properties, the safety and regulatory aspects of CAS No. 2229654-94-6 are often queried in pharmaceutical compliance forums. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its amine functionality. This aligns with the increasing focus on laboratory safety standards and chemical risk assessment in industrial and academic settings.

In summary, 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbut-3-en-2-amine represents a fascinating intersection of organic synthesis, drug development, and material innovation. Its structural complexity and functional versatility continue to inspire research, making it a recurring topic in scientific literature and online searches related to cutting-edge chemical compounds. As the scientific community delves deeper into its potential, this compound is poised to remain a key player in the evolution of molecular science.